Cas no 10205-63-7 (Benzenamine,N,N-diethyl-4-(6-methyl-2-benzothiazolyl)-)

• Product Name: Benzenamine,N,N-diethyl-4-(6-methyl-2-benzothiazolyl)-
• CAS No: 10205-63-7
• MF: C₁₈H₂₀N₂S
• MW: 296.429802894592
• CID: 151881
• PubChem ID: 82451
• Update Time: 2025-04-19

Benzenamine,N,N-diethyl-4-(6-methyl-2-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N,N-diethyl-4-(6-methyl-2-benzothiazolyl)-
• N,N-diethyl-4-(6-methyl-1,3-benzothiazol-2-yl)aniline
• N,N-diethyl-4-(6-methylbenzothiazol-2-yl)aniline
• Einecs 233-507-2
• N,N-Diethyl-4-(6-methylbenzothiazol-2-yl)benzenamine
• 10205-63-7
• NS00023108
• doi:10.14272/YEMJQXMSJPHNFJ-UHFFFAOYSA-N.1
• SCHEMBL3411815
• DTXSID70144561
• 10.14272/YEMJQXMSJPHNFJ-UHFFFAOYSA-N.1
• 2-(4'-Diethylaminophenyl)-6-methyl-benzthiazol

• Inchi： 1S/C18H20N2S/c1-4-20(5-2)15-9-7-14(8-10-15)18-19-16-11-6-13(3)12-17(16)21-18/h6-12H,4-5H2,1-3H3
• InChI Key： YEMJQXMSJPHNFJ-UHFFFAOYSA-N
• SMILES： S1C2C=C(C)C=CC=2N=C1C1C=CC(=CC=1)N(CC)CC

Computed Properties

• Exact Mass: 296.1349
• Monoisotopic Mass: 296.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 44.4A^2

Experimental Properties

• Density: 1.145
• Boiling Point: 451.5°Cat760mmHg
• Flash Point: 226.9°C
• Refractive Index: 1.642
• PSA: 16.13
• LogP: 5.11790